4-(N,N-dimethylsulfamoyl)-N-(2-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)amino)ethyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[2-[(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C21H30N6O3S/c1-16-15-19(27-13-5-4-6-14-27)25-21(24-16)23-12-11-22-20(28)17-7-9-18(10-8-17)31(29,30)26(2)3/h7-10,15H,4-6,11-14H2,1-3H3,(H,22,28)(H,23,24,25)
• InChI Key: SMDRKLISOBAMQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCCNC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C)N3CCCCC3
• Molecular Formula: C21H30N6O3S
• Molecular Weight: 446.6 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-(2-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)amino)ethyl)benzamide is a useful research compound. Its molecular formula is C21H30N6O3S and its molecular weight is 446.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Nonaqueous Capillary Electrophoresis : A study detailed the nonaqueous capillary electrophoretic separation of imatinib mesylate and related substances, showcasing a methodology that could be applied for the analysis and quality control of similar complex organic compounds (Lei Ye et al., 2012).

Biological Evaluation and Therapeutic Potential

• Anticancer and Anti-Inflammatory Agents : Research on novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents indicates the potential therapeutic applications of structurally complex pyrimidines. These compounds demonstrated significant COX-2 inhibition and analgesic and anti-inflammatory activities (A. Abu‐Hashem et al., 2020).

• Antineoplastic Activity : Flumatinib, a novel antineoplastic tyrosine kinase inhibitor, highlighted the metabolic pathways of similar compounds in humans after oral administration. The study underscores the importance of understanding the metabolism for the development of therapeutics (Aishen Gong et al., 2010).

• Antituberculosis Activity : Thiazole-aminopiperidine hybrid analogues designed as Mycobacterium tuberculosis GyrB inhibitors demonstrate the potential of structurally complex pyrimidines in addressing infectious diseases. This research points to the critical role of molecular design in developing new antimicrobials (V. U. Jeankumar et al., 2013).